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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitrosophenol

Cat. No.: B124193

Technical Support Center: 3,5-Dimethyl-4-
nitrosophenol

Disclaimer: 3,5-Dimethyl-4-nitrosophenol (CAS No: 19628-76-3) is a chemical intended for
research purposes.[1][2] Comprehensive toxicological and safety data for this specific
compound is limited.[2] The following guidance is based on best practices for handling
potentially hazardous research chemicals and data from structurally related compounds, such
as nitrophenols and nitrosophenols. Researchers must always perform a risk assessment and
consult with their institution's Environmental Health and Safety (EHS) department before use.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 3,5-Dimethyl-4-nitrosophenol?

Al: While specific data is scarce, related compounds present significant hazards. Based on
analogs like 3,5-Dimethyl-4-nitrophenol and 4-nitrosophenol, potential hazards include:

¢ Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3]
o Skin and Eye Damage: May cause skin irritation and serious eye irritation or damage.[3][4]

o Organ Toxicity: May cause damage to organs (such as the liver and kidneys) through
prolonged or repeated exposure.
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Genetic Defects: Suspected of causing genetic defects.[4][5]
Flammability: Some related compounds are flammable solids.[4][5]

Environmental Hazard: Harmful or toxic to aquatic life.[4]

Q2: What Personal Protective Equipment (PPE) is required when handling this compound?

A2: A conservative approach is necessary due to the lack of specific data. Always use the

following:

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Eye/Face Protection: Use safety glasses with side-shields or goggles. A face shield is
recommended if there is a splash hazard.[4]

Skin and Body Protection: Wear a fully buttoned lab coat and closed-toe shoes. For larger
quantities, consider additional protective clothing.[4]

Respiratory Protection: Use only in a certified chemical fume hood.[6] If dusts are generated,
respiratory protection may be required.

Q3: How should | respond to an accidental exposure?

A3: Immediate action is critical. Follow these first-aid measures and seek medical attention.

Eye Contact: Immediately rinse cautiously with plenty of water for several minutes. Remove
contact lenses if present and easy to do so. Continue rinsing and call an ophthalmologist.[4]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
or shower.[7]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[6]

Ingestion: Rinse mouth. Immediately make the victim drink water (two glasses at most). Call
a poison center or doctor.[6]
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Q4: What is the correct procedure for cleaning up a small spill?

A4: For a small spill of solid material:

o Alert personnel in the immediate area.

o Wear appropriate PPE (see Q2).

e Avoid generating dust.[5]

e Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand).

» Using non-sparking tools, carefully scoop the material into a clean, dry, labeled container for
hazardous waste.[5][8]

o Clean the spill area with soap and water.
» Dispose of all contaminated materials as hazardous waste.
Q5: How should 3,5-Dimethyl-4-nitrosophenol be stored?

A5: Store in a tightly closed container in a dry, cool, and well-ventilated area.[9] Keep it locked
up or in an area accessible only to qualified personnel. Protect from direct sunlight and
moisture.[8]

Data on Related Compounds

Due to limited data on the target compound, the physical, chemical, and hazard properties of
structurally similar chemicals are provided for risk assessment context.

Table 1: Physicochemical Properties of Analogous Compounds
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Property 3,5-Dimethyl-4-nitrophenol 4-Nitrosophenol
CAS Number 5344-97-8[3] 104-91-6

Molecular Formula CsHsNO3[3] CeHsNO2

Molecular Weight 167.16 g/mol [3] 123.11 g/mol

Melting Point 107-108 °C[10][11] 144 °C (decomposes)
Boiling Point 311.8 °C at 760 mmHg[11] Not applicable

Flash Point 139.8 °C[11] Not applicable

Table 2: GHS Hazard Statement Comparison of Analogous Compounds
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Hazard Statement
Code

Hazard Description

3,5-Dimethyl-4-
nitrophenol[3]

4-Nitrosophenol[4]

H228 Flammable solid v

H302 Harmful if swallowed v/ v/
Harmful in contact

H312 ) ) v
with skin

H315 Causes skin irritation v v
Causes serious eye

H318 / H319 S v (H319) v (H318)
damage / irritation

H332 Harmful if inhaled v
May cause respirator

H335 . Y i g Y v
irritation
Suspected of causing

H341 _ v
genetic defects
May cause damage to
organs through

H373 g g v
prolonged or repeated
exposure
Harmful / Toxic to

H402 / H411 aquatic life with long v (H402) v (H411)
lasting effects

Protocols

Protocol 1: Risk Assessment for Handling Chemicals
with Limited Safety Data

 Information Gathering:

o Attempt to find a Safety Data Sheet (SDS) for the exact chemical (CAS 19628-76-3).
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o If unavailable, gather SDS for structurally similar compounds. Identify the functional
groups (e.g., nitrosophenol) and assess their known hazards.

e Hazard Evaluation (Assume a High Degree of Hazard):

o Treat the chemical as acutely toxic, a skin/eye irritant, a potential organ toxicant, and an
environmental hazard.

o Assume the substance has unknown flammable or explosive properties. Keep away from
ignition sources.[5]

o Exposure Control Plan:

o Engineering Controls: Mandate the use of a chemical fume hood. Ensure safety showers
and eyewash stations are accessible and operational.[9]

o Administrative Controls: Restrict access to authorized personnel only. Develop a written
Standard Operating Procedure (SOP). Do not work alone.

o Personal Protective Equipment (PPE): Specify the highest level of PPE based on the
potential hazards identified (See FAQ Q2).

» Waste and Disposal Plan:

o Determine the appropriate hazardous waste stream in consultation with your institution's
EHS department. All waste must be collected in a properly labeled, sealed container.

e Emergency Procedures:

o Qutline specific procedures for spills, fire, and personal exposure. Ensure all lab members
are trained on these procedures.

e Documentation and Approval:

o Document the risk assessment and have it approved by the Principal Investigator and the
EHS department before beginning any work.
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Protocol 2: General Disposal of 3,5-Dimethyl-4-
nitrosophenol Waste

Segregation: Do not mix waste containing this compound with other waste streams unless
explicitly permitted by your EHS office.

Containerization:

o Collect all solid waste (unused chemical, contaminated PPE, spill cleanup materials) in a
designated, leak-proof, and sturdy container.

o Collect all liquid waste (rinsate from cleaning glassware) in a separate, compatible, and
sealable container.

Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"3,5-Dimethyl-4-nitrosophenol”.

o List all constituents and their approximate concentrations.
o Indicate the primary hazards (e.g., "Toxic," "Irritant").

Storage: Store the sealed waste container in a designated satellite accumulation area within
the lab, away from incompatible materials.

Pickup and Disposal:
o Contact your institution's EHS department to schedule a hazardous waste pickup.

o Do not dispose of this chemical or its containers in the general trash or down the sanitary
sewer. Empty containers must be triple-rinsed (with the rinsate collected as hazardous
waste) before they can be discarded, or they must be disposed of as hazardous waste.
[12]

Visual Guides
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Caption: General workflow for safely handling a chemical with limited safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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